Cas no 50744-77-9 (Propanenitrile, 2-(dimethoxymethyl)-3,3-dimethoxy-)

• Product Name: Propanenitrile, 2-(dimethoxymethyl)-3,3-dimethoxy-
• CAS No: 50744-77-9
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 364131
• PubChem ID: 13365808
• Update Time: 2025-04-19

Propanenitrile, 2-(dimethoxymethyl)-3,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-(dimethoxymethyl)-3,3-dimethoxy-
• 2-(dimethoxymethyl)-3,3-dimethoxypropanenitrile
• 2-dimethoxymethyl-3,3-dimethoxypropanenitrile
• QODCADXMYFDAMD-UHFFFAOYSA-N
• SCHEMBL7641402
• 50744-77-9
• DTXSID30538386
• 3,3-Dimethoxy-2-Dimethoxymethyl-Propionitrile

• Inchi： 1S/C8H15NO4/c1-10-7(11-2)6(5-9)8(12-3)13-4/h6-8H,1-4H3
• InChI Key： QODCADXMYFDAMD-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)C(OC)OC)OC

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.71